Cas no 170883-85-9 (2-Nitro-benzenebutanol)

2-Nitro-benzenebutanol structure
2-Nitro-benzenebutanol structure
Product Name:2-Nitro-benzenebutanol
CAS No:170883-85-9
MF:C10H13NO3
MW:195.215122938156
CID:5746809
PubChem ID:57234005
Update Time:2023-11-11

2-Nitro-benzenebutanol Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-benzenebutanol
    • 170883-85-9
    • SCHEMBL7564163
    • 4-(2-nitrophenyl)butan-1-ol
    • Benzenebutanol, 2-nitro-
    • Inchi: 1S/C10H13NO3/c12-8-4-3-6-9-5-1-2-7-10(9)11(13)14/h1-2,5,7,12H,3-4,6,8H2
    • InChI Key: UTMZNLRWJVJLBC-UHFFFAOYSA-N
    • SMILES: OCCCCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.08954328g/mol
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.185±0.06 g/cm3(Predicted)
  • Boiling Point: 334.7±25.0 °C(Predicted)
  • pka: 15.11±0.10(Predicted)
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